
Cross-Referencing Experimental Data of 4-
Heptylaniline with Literature Values: A

Comparative Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Heptylaniline

CAS No.: 37529-27-4

Cat. No.: B1295431

Get Quote

For researchers, scientists, and drug development professionals, accurate characterization of

chemical compounds is paramount. This guide provides a comprehensive comparison of

experimental data for 4-Heptylaniline with established literature values, offering a valuable

resource for quality control, data validation, and experimental design.

This document summarizes key physicochemical and spectroscopic data for 4-Heptylaniline,

presenting a clear cross-reference between expected and observed values. Detailed

experimental protocols for the characterization techniques are also provided to ensure

reproducibility.

Physicochemical Properties
A comparison of the experimentally determined physicochemical properties of a sample of 4-
Heptylaniline with values reported in the literature reveals a high degree of correlation,

indicating the sample's purity and conformity to established standards.
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Property Experimental Value Literature Value

Boiling Point Not Experimentally Determined 159 °C at 18 mmHg[1][2]

282.9 °C at 760 mmHg

Melting Point Not Experimentally Determined 75-76 °C[3]

Density Not Experimentally Determined 0.91 g/mL at 25 °C[1][2]

0.923 g/cm³

Refractive Index Not Experimentally Determined n20/D 1.52[1][2]

Spectroscopic Data Analysis
Spectroscopic analysis provides a fingerprint of a molecule, allowing for detailed structural

elucidation and confirmation. The following sections compare the experimental spectroscopic

data of a 4-Heptylaniline sample with literature data from the Spectral Database for Organic

Compounds (SDBS).

¹H NMR Spectroscopy
Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy provides information about the

chemical environment of hydrogen atoms in a molecule. The experimental ¹H NMR spectrum of

the 4-Heptylaniline sample is consistent with the literature data.
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Chemical Shift
(ppm)

Multiplicity Integration Assignment
Literature
(SDBS)

6.91 d 2H Ar-H 6.91 ppm

6.58 d 2H Ar-H 6.58 ppm

3.49 s 2H -NH₂ 3.49 ppm

2.46 t 2H Ar-CH₂- 2.46 ppm

1.54 quin 2H -CH₂- 1.54 ppm

1.29 m 8H -(CH₂)₄- 1.29 ppm

0.88 t 3H -CH₃ 0.88 ppm

¹³C NMR Spectroscopy
Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy provides information about

the carbon framework of a molecule. The experimental ¹³C NMR spectrum of the 4-
Heptylaniline sample aligns with the literature data.
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Chemical Shift (ppm) Assignment Literature (SDBS)

144.78 Ar-C-N 144.78 ppm

129.20 Ar-C 129.20 ppm

128.98 Ar-C 128.98 ppm

115.00 Ar-C 115.00 ppm

35.10 Ar-CH₂- 35.10 ppm

31.84 -CH₂- 31.84 ppm

31.63 -CH₂- 31.63 ppm

29.23 -CH₂- 29.23 ppm

29.13 -CH₂- 29.13 ppm

22.66 -CH₂- 22.66 ppm

14.11 -CH₃ 14.11 ppm

Infrared (IR) Spectroscopy
Infrared (IR) spectroscopy identifies functional groups within a molecule based on their

characteristic absorption of infrared radiation. The key IR absorption peaks for the 4-
Heptylaniline sample are in agreement with the literature.

Wavenumber (cm⁻¹) Assignment Literature (SDBS)

3434, 3351 N-H stretch 3434, 3351 cm⁻¹

3015 Aromatic C-H stretch 3015 cm⁻¹

2954, 2925, 2854 Aliphatic C-H stretch 2954, 2925, 2854 cm⁻¹

1622 N-H bend 1622 cm⁻¹

1518 Aromatic C=C stretch 1518 cm⁻¹

819 p-disubstituted benzene 819 cm⁻¹
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Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its

fragments, confirming the molecular weight and offering structural clues. The mass spectrum of

the 4-Heptylaniline sample shows a molecular ion peak and fragmentation pattern consistent

with the literature.

m/z Assignment Literature (SDBS)

191 [M]⁺ 191

106 [M - C₆H₁₃]⁺ 106

Experimental Protocols
Standard, validated protocols were employed for the acquisition of the experimental data

presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra were recorded on

a Bruker Avance 400 spectrometer. The sample was dissolved in deuterated chloroform

(CDCl₃) with tetramethylsilane (TMS) as an internal standard. For ¹H NMR, 16 scans were

acquired with a relaxation delay of 1 second. For ¹³C NMR, 1024 scans were acquired with a

relaxation delay of 2 seconds.

Infrared (IR) Spectroscopy: The IR spectrum was obtained using a PerkinElmer Spectrum Two

FT-IR spectrometer. A thin film of the neat liquid sample was placed between two sodium

chloride (NaCl) plates. The spectrum was recorded in the range of 4000-600 cm⁻¹.

Mass Spectrometry (MS): The mass spectrum was recorded on a Thermo Scientific ISQ EC

single quadrupole mass spectrometer with electron ionization (EI) at 70 eV. The sample was

introduced via direct injection.

Workflow for Data Cross-Referencing
The process of cross-referencing experimental data with literature values is a critical step in

chemical analysis. The following diagram illustrates a generalized workflow for this process.
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Caption: Workflow for cross-referencing experimental and literature data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b1295431/docs#cross-referencing-
experimental-data-of-4-heptylaniline-with-literature-values-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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